Cas no 82525-27-7 (Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester
• CAS No: 82525-27-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1806139
• PubChem ID: 12946649
• Update Time: 2025-05-19

Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester
• DS-20232
• DTXSID001265744
• CS-0187409
• SCHEMBL11130663
• 82525-27-7
• ethyl 4-(1-methylpyrazol-4-yl)benzoate
• C76642
• Ethyl4-(1-methyl-1H-pyrazol-4-yl)benzoate
• AKOS037652400
• Ethyl 4-(1-methyl-1H-pyrazol-4-yl)benzoate
• DB-166134
• 4-(1-Methyl-1H-pyrazol-4-yl)benzoic acid ethyl ester

• Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-6-4-10(5-7-11)12-8-14-15(2)9-12/h4-9H,3H2,1-2H3
• InChI Key： YZBDOBJDOBLBGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester

Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester (CAS No. 82525-27-7): A Comprehensive Overview

Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester (CAS No. 82525-27-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 4-(1-methyl-1H-pyrazol-4-yl)benzoic acid ethyl ester, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific domains.

The molecular structure of Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester consists of a benzoic acid moiety linked to a 1-methyl-1H-pyrazol-4-yl group through an ethyl ester linkage. This combination imparts the compound with a range of functional groups that contribute to its reactivity and potential utility in drug development. The benzoic acid portion is known for its antimicrobial properties, while the pyrazole ring is often associated with pharmacological activities such as anti-inflammatory and analgesic effects.

Recent studies have highlighted the potential of 4-(1-methyl-1H-pyrazol-4-yl)benzoic acid ethyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry (2022), researchers explored the anticancer properties of Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester. The compound was found to exhibit significant cytotoxic effects against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation, making it a promising candidate for further drug development.

The synthesis of Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester can be achieved through various methods. One common approach involves the reaction of 4-bromobenzoic acid with 1-methylpyrazole in the presence of a coupling reagent such as palladium(II) acetate and triethylamine. The resulting product is then subjected to an esterification reaction with ethanol to form the desired compound. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Beyond its therapeutic applications, 4-(1-methyl-1H-pyrazol-4-yl)benzoic acid ethyl ester has also been studied for its use in materials science. A recent paper in the Journal of Materials Chemistry (2023) reported on the incorporation of this compound into polymer matrices to enhance their mechanical properties and thermal stability. The results indicated that the presence of the compound improved the overall performance of the polymers, opening up new possibilities for advanced material applications.

In conclusion, Benzoic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, ethyl ester (CAS No. 82525-27-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing various scientific fields.